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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B1152361

Essential Safety and Logistical Information for Laboratory Professionals

1-Deacetylnimbolinin B is a nimbolinin-type limonoid isolated from the fruits of Melia
toosendan. Limonoids as a class of compounds are recognized for their wide range of
biological activities, including insecticidal, antifungal, and cytotoxic properties.[1] Due to the
cytotoxic potential of related limonoids and extracts from Melia toosendan, 1-
Deacetylnimbolinin B should be handled and disposed of with caution as a potentially
hazardous substance.[1][2][3] Proper disposal is crucial to ensure personnel safety and
environmental protection.

Hazard Assessment and Waste Classification

Given the cytotoxic and antitumor activities associated with limonoids from the Melia genus, it
is prudent to treat 1-Deacetylnimbolinin B as a cytotoxic chemical waste.[1][2][3] Waste
containing this compound should be segregated from regular laboratory trash and non-
hazardous chemical waste. It should be classified as hazardous chemical waste, and more
specifically, as cytotoxic waste where local regulations have this sub-classification.

Quantitative Data for 1-Deacetylnimbolinin B

For safe handling and accurate record-keeping, the following properties of 1-
Deacetylnimbolinin B are important:
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Property Value
Molecular Formula C33H4409
Molecular Weight 584.70 g/mol
- Soluble in Chloroform, Dichloromethane, Ethyl
Solubility
Acetate, DMSO, Acetone
Physical Appearance Powder

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the proper disposal of 1-
Deacetylnimbolinin B and materials contaminated with it.

e Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure
appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

» Waste Segregation:

o Solid Waste: Collect any solid 1-Deacetylnimbolinin B, contaminated personal protective
equipment (e.g., gloves, weighing paper), and labware (e.g., pipette tips, vials) in a
dedicated, clearly labeled hazardous waste container. This container should be puncture-
resistant and have a secure lid.

o Liquid Waste: Solutions containing 1-Deacetylnimbolinin B should be collected in a
separate, leak-proof, and clearly labeled hazardous waste container. Do not dispose of
solutions down the drain.

o Sharps: Any sharps (e.g., needles, contaminated glassware) must be placed in a
designated sharps container that is also labeled as containing cytotoxic waste.

o Waste Container Labeling: All waste containers must be clearly labeled with the following
information:

o The words "Hazardous Waste" and "Cytotoxic Waste".

o The full chemical name: "1-Deacetylnimbolinin B".

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o The approximate concentration and quantity of the waste.
o The date the waste was first added to the container.

o The name of the principal investigator or laboratory contact.

o Storage of Waste:
o Store waste containers in a designated, secure area away from general laboratory traffic.
o Ensure the storage area is well-ventilated.

o Do not allow waste to accumulate in the laboratory. Arrange for regular pickups by your
institution's environmental health and safety (EHS) department.

» Final Disposal:

o The final disposal of cytotoxic waste is typically through high-temperature incineration.[4]
[5] This should be managed by your institution's EHS department or a licensed hazardous
waste disposal contractor.

o Never dispose of 1-Deacetylnimbolinin B in regular trash, down the drain, or through any
other non-hazardous waste stream.

Experimental Workflow for Disposal

The logical flow for the proper disposal of 1-Deacetylnimbolinin B is depicted in the following
diagram.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.cleanaway.com.au/health-services/cytotoxic-waste
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/product/b1152361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

4 Preparation A
Start: Handling 1-Deacetylnimbolinin B
( Wear Appropriate PPE \
uGloves, Goggles, Lab Coaty
o )
Generate Waste Generate Waste Generate Waste
Waste Generat1 bn & Segregation

Solid Waste L|qu|d Waste Sharps Waste
(e.g., contaminated gloves, vials) (e.g., solutions in solvents) (e.g., contaminated needles, glass)

Containment & Labeling

Y
Place in Labeled
Cytotoxic Sharps
Container

e

Storage & Final Disposal

Store in Designated
Secure Waste Area

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Deacetylnimbolinin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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